Cas no 172735-67-0 (Benzoic acid, 4-[(2-methyl-4-oxo-3(4H)-quinazolinyl)methyl]-, ethyl ester)
![Benzoic acid, 4-[(2-methyl-4-oxo-3(4H)-quinazolinyl)methyl]-, ethyl ester structure](https://www.kuujia.com/scimg/cas/172735-67-0x500.png)
172735-67-0 structure
Product name:Benzoic acid, 4-[(2-methyl-4-oxo-3(4H)-quinazolinyl)methyl]-, ethyl ester
Benzoic acid, 4-[(2-methyl-4-oxo-3(4H)-quinazolinyl)methyl]-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-[(2-methyl-4-oxo-3(4H)-quinazolinyl)methyl]-, ethyl ester
- Ethyl 4-[(2-methyl-4-oxo-3(4H)-quinazolinyl)methyl]benzoate
- DTXSID401187338
- 172735-67-0
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- Inchi: InChI=1S/C19H18N2O3/c1-3-24-19(23)15-10-8-14(9-11-15)12-21-13(2)20-17-7-5-4-6-16(17)18(21)22/h4-11H,3,12H2,1-2H3
- InChI Key: ZAOCXWTUODYXKT-UHFFFAOYSA-N
- SMILES: CCOC(=O)C1=CC=C(C=C1)CN2C(=NC3=CC=CC=C3C2=O)C
Computed Properties
- Exact Mass: 322.13184
- Monoisotopic Mass: 322.13174244g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 509
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 59Ų
Experimental Properties
- PSA: 58.97
Benzoic acid, 4-[(2-methyl-4-oxo-3(4H)-quinazolinyl)methyl]-, ethyl ester Related Literature
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Dongnv Jin,Gaojie Jiao,Wenfeng Ren,Jinghui Zhou,Runcang Sun J. Mater. Chem. C, 2021,9, 16450-16458
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2. Cell morphology as a design parameter in the bioengineering of cell–biomaterial surface interactionsRichard Thorogate,Nicola Mordan Biomater. Sci., 2021,9, 8032-8050
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Katharina Franziska Pirker Food Funct., 2010,1, 262-268
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Badr A. Mahmoud,Abdulmajid A. Mirghni,Oladepo Fasakin,Kabir O. Oyedotun,Ncholu Manyala RSC Adv., 2020,10, 16349-16360
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Julien Lombard,Thierry Biben,Samy Merabia Nanoscale, 2016,8, 14870-14876
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